Cas no 5654-87-5 (Cyclo-Val-Pro-diketopiperazine)

• Product Name: Cyclo-Val-Pro-diketopiperazine
• CAS No: 5654-87-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 945529
• PubChem ID: 98951
• Update Time: 2025-04-19

Cyclo-Val-Pro-diketopiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Cyclo(Pro-Val)
• 3-propan-2-yl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• 1,4-Dioxo-3-isopropyl-octahydropyrrolo<1,2-a>pyrazin
• cyclo-Pro-Val
• Cyclo-Val-Pro-diketopiperazine
• Diketopiperazin-Pro-Val
• Val-Pro-diketopiperazine
• Cyclo(-Pro-Val)
• Cyclo(prolylvalyl)
• (3S,8aS)-3-propan-2-yl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(1-methylethyl)-
• NSC153414
• A831773
• Pyrrolo[1,4-dione, hexahydro-3-(1-methylethyl)-
• 3-Isopropylhexahydr
• cyclo(prolyl-valyl)
• Cyclo(D-Val-L-Pro)
• cyclo(l-prolyl-l-valyl)
• NSC 153414
• 3-Isopropylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• NSC-153414
• NCGC00381364-02
• HY-N11615
• CS-0652554
• AKOS016000004
• CHEBI:201644
• CHEBI:181001
• 5654-87-5
• SB45408
• Cyclo(Val-Pro)
• XLUAWXQORJEMBD-UHFFFAOYSA-N
• DTXSID20971985
• FT-0777787
• FS-6945
• 3-isopropyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• SCHEMBL5270150
• 1-Hydroxy-3-(propan-2-yl)-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
• DA-72472

• Inchi： 1S/C10H16N2O2/c1-6(2)8-10(14)12-5-3-4-7(12)9(13)11-8/h6-8H,3-5H2,1-2H3,(H,11,13)
• InChI Key： XLUAWXQORJEMBD-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)NC(C2CCCN21)=O

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 0.8

Experimental Properties

• Color/Form: Powder
• Density: 1.17
• Boiling Point: 420.7°C at 760 mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.535
• PSA: 49.41000
• LogP: 0.39850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives